Cas no 2227803-03-2 (tert-butyl N-{4-(3R)-3-hydroxybutyl-3-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{4-(3R)-3-hydroxybutyl-3-methoxyphenyl}carbamate
• CAS No: 2227803-03-2
• MF: C₁₆H₂₅NO₄
• MW: 295.374005079269
• CID: 6378868
• PubChem ID: 165713990
• Update Time: 2025-10-28

tert-butyl N-{4-(3R)-3-hydroxybutyl-3-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-(3R)-3-hydroxybutyl-3-methoxyphenyl}carbamate
• 2227803-03-2
• EN300-1899375
• tert-butyl N-{4-[(3R)-3-hydroxybutyl]-3-methoxyphenyl}carbamate

• Inchi： 1S/C16H25NO4/c1-11(18)6-7-12-8-9-13(10-14(12)20-5)17-15(19)21-16(2,3)4/h8-11,18H,6-7H2,1-5H3,(H,17,19)/t11-/m1/s1
• InChI Key： YKFLAMRWUCOQTE-LLVKDONJSA-N
• SMILES： O(C(NC1C=CC(=C(C=1)OC)CC[C@@H](C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.17835828g/mol
• Monoisotopic Mass: 295.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-{4-(3R)-3-hydroxybutyl-3-methoxyphenyl}carbamate

Recent Advances in the Study of tert-butyl N-{4-(3R)-3-hydroxybutyl-3-methoxyphenyl}carbamate (CAS: 2227803-03-2)

The compound tert-butyl N-{4-(3R)-3-hydroxybutyl-3-methoxyphenyl}carbamate (CAS: 2227803-03-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its unique stereochemistry and functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. Recent studies have focused on elucidating its synthesis pathways, biological activity, and pharmacokinetic properties, making it a compound of high interest for both academic and industrial researchers.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic optimization of tert-butyl N-{4-(3R)-3-hydroxybutyl-3-methoxyphenyl}carbamate, highlighting its role as a key intermediate in the production of selective kinase inhibitors. The research team employed a multi-step synthesis route, achieving a high yield and enantiomeric purity, which is critical for its application in drug development. The study also demonstrated the compound's stability under physiological conditions, suggesting its suitability for further preclinical evaluation.

In another groundbreaking study, researchers investigated the compound's interaction with specific protein targets, particularly those involved in inflammatory pathways. Using X-ray crystallography and molecular docking simulations, the team identified the binding affinity of tert-butyl N-{4-(3R)-3-hydroxybutyl-3-methoxyphenyl}carbamate to cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings open new avenues for the development of anti-inflammatory drugs with improved selectivity and reduced side effects.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Results indicate that tert-butyl N-{4-(3R)-3-hydroxybutyl-3-methoxyphenyl}carbamate exhibits favorable oral bioavailability and a relatively long half-life, making it a viable candidate for oral drug formulations. However, further studies are needed to assess its potential toxicity and drug-drug interactions.

In conclusion, the recent research on tert-butyl N-{4-(3R)-3-hydroxybutyl-3-methoxyphenyl}carbamate (CAS: 2227803-03-2) underscores its potential as a versatile building block in medicinal chemistry. Its applications span from enzyme inhibition to targeted therapy, with ongoing studies aiming to optimize its therapeutic efficacy and safety profile. As the field progresses, this compound is likely to play a pivotal role in the development of next-generation pharmaceuticals.